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Compound of Interest

Compound Name: DX3-213B

Cat. No.: B10828959

Essential Safety and Handling Guide for DX3-
213B

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
DX3-213B, a potent and orally active inhibitor of oxidative phosphorylation (OXPHOS) complex
I.[1] Adherence to these procedures is essential to ensure personal safety and maintain the
integrity of your research.

Compound Information

DX3-213B is a potent NDUFS7 antagonist with an IC50 of 3.6 nM.[1] It is a small molecule
used in pancreatic cancer research to inhibit cellular respiration and ATP production.[2][3]
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Property

Value

Chemical Name

(4,4-Difluoro-1-piperidiny)[(3R)-1-[[4-[(1-
methylethyl)sulfonyl]phenyl]sulfonyl]-3-

piperidinyllmethanone

Molecular Formula C20H28F2N205S2
Molecular Weight 478.57 g/mol

Purity 297% (HPLC)

CAS Number 2749555-66-4
Storage Store at -20°C

Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted for any new experimental protocol

involving DX3-213B. The following table outlines the minimum required PPE for handling this

compound.
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PPE Category

Specification

Rationale

Body Protection

Flame-resistant lab coat.

Protects skin and clothing from

splashes and spills.

Eye and Face Protection

Safety glasses with side
shields are the minimum
requirement. For tasks with a
high risk of splashing, use
splash goggles and a face
shield.

Protects against accidental
splashes and airborne

particles.

Hand Protection

Disposable nitrile gloves are
the minimum. Consider
double-gloving for added

protection.

Prevents skin contact with the

chemical.

Respiratory Protection

A respirator may be necessary
when working with the
powdered form outside of a
certified chemical fume hood,
or if there is a risk of

aerosolization.

Protects against inhalation of

the powdered compound.

Foot Protection

Closed-toe shoes are

mandatory in the laboratory.

Protects feet from spills and

falling objects.

Experimental Protocols
Preparing Stock Solutions

DX3-213B is typically provided as a powder and needs to be dissolved in a suitable solvent to

create a stock solution.

e Preparation: Perform all manipulations of the powdered compound within a certified chemical

fume hood to minimize inhalation risk.

e Solvent Selection: A common solvent for DX3-213B is DMSO, with a solubility of 112.5

mg/mL (235.1 mM).
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» Dissolution: To aid dissolution, sonication and heating to 60°C may be necessary.

» Storage: Store stock solutions at -80°C for up to one year.

Handling Workflow

The following diagram illustrates the general workflow for handling DX3-213B in a laboratory

setting.
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DX3-213B Handling Workflow
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Caption: General workflow for the safe handling of DX3-213B.
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Disposal Plan

Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

Waste Segregation

e Solid Waste: Contaminated consumables such as gloves, pipette tips, and empty vials
should be collected in a designated, clearly labeled hazardous waste container.

e Liquid Waste: Unused or waste solutions of DX3-213B should be collected in a separate,
compatible, and clearly labeled hazardous waste container. Do not pour chemical waste
down the drain.

o Sharps: Needles and other contaminated sharps must be disposed of in a designated sharps
container.

Disposal Procedure

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name of the contents.

o Storage: Store hazardous waste in a designated satellite accumulation area within the
laboratory. This area should be away from general lab traffic.

» Collection: Arrange for the collection of hazardous waste by your institution's environmental
health and safety department or a certified hazardous waste disposal company.

Decontamination

o Spills: In the event of a spill, decontaminate the area using an appropriate method and
cleaning agent as determined by your institution's safety protocols.

o Glassware: Reusable glassware that has come into contact with DX3-213B should be triple-
rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The glassware
can then be washed normally.

The following diagram outlines the decision-making process for the disposal of materials
contaminated with DX3-213B.
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Caption: Decision tree for the proper segregation of DX3-213B waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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